Cas no 72504-58-6 ((3a,5b,12a)-23-carboxy-12-hydroxy-24-norcholan-3-yl b-D-glucopyranosiduronic acid)

• Product Name: (3a,5b,12a)-23-carboxy-12-hydroxy-24-norcholan-3-yl b-D-glucopyranosiduronic acid
• CAS No: 72504-58-6
• MF: C₃₀H₄₈O₁₀
• MW: 568.696130752563
• CID: 549707
• Update Time: 2023-03-29

(3a,5b,12a)-23-carboxy-12-hydroxy-24-norcholan-3-yl b-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3a,5b,12a)-23-carboxy-12-hydroxy-24-norcholan-3-yl (9CI)
• (3a,5b,12a)-23-carboxy-12-hydroxy-24-norcholan-3-yl b-D-glucopyranosiduronic acid
• Deoxycholic acid 3-glucuronide
• β-D-Glucopyranosiduronic acid, (3α,5β,12α)-23-carboxy-12-hydroxy-24-norcholan-3-yl

• Inchi： 1S/C30H48O10/c1-14(4-9-22(32)33)18-7-8-19-17-6-5-15-12-16(10-11-29(15,2)20(17)13-21(31)30(18,19)3)39-28-25(36)23(34)24(35)26(40-28)27(37)38/h14-21,23-26,28,31,34-36H,4-13H2,1-3H3,(H,32,33)(H,37,38)/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24+,25-,26+,28-,29+,30-/m1/s1
• InChI Key： NNEIBJNHWVDJBA-GYSLYLNXSA-N
• SMILES： C[C@]12[C@H](C[C@]3([H])[C@]4(CC[C@@H](O[C@@]5([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O5)O)C[C@@]4([H])CC[C@@]3([H])[C@]1([H])CC[C@]2([H])[C@H](C)CCC(=O)O)C)O

Experimental Properties

• Density: 1.34
• Boiling Point: 760.3°C at 760 mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.593